2,2,4-Trimethyl-1,3-dioxolane 2,2,4-Trimethyl-1,3-dioxolane 2, 2, 4-Trimethyl-1, 3-dioxolane, also known as 1, 2-isopropylidenepropanediol or 1, 2-propanediol acetonide, belongs to the class of organic compounds known as ketals. These are acetals derived from ketones by replacement of the oxo group by two hydrocarbyloxy groups R2C(OR)2 ( R not Hydrogen ). This term, once abandoned, has been reinstated as a subclass of acetals. 2, 2, 4-Trimethyl-1, 3-dioxolane is soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, 2, 2, 4-trimethyl-1, 3-dioxolane is primarily located in the cytoplasm. Outside of the human body, 2, 2, 4-trimethyl-1, 3-dioxolane can be found in garden tomato. This makes 2, 2, 4-trimethyl-1, 3-dioxolane a potential biomarker for the consumption of this food product.
Brand Name: Vulcanchem
CAS No.: 1193-11-9
VCID: VC20945545
InChI: InChI=1S/C6H12O2/c1-5-4-7-6(2,3)8-5/h5H,4H2,1-3H3
SMILES: CC1COC(O1)(C)C
Molecular Formula: C6H12O2
Molecular Weight: 116.16 g/mol

2,2,4-Trimethyl-1,3-dioxolane

CAS No.: 1193-11-9

Cat. No.: VC20945545

Molecular Formula: C6H12O2

Molecular Weight: 116.16 g/mol

* For research use only. Not for human or veterinary use.

2,2,4-Trimethyl-1,3-dioxolane - 1193-11-9

Specification

Description 2, 2, 4-Trimethyl-1, 3-dioxolane, also known as 1, 2-isopropylidenepropanediol or 1, 2-propanediol acetonide, belongs to the class of organic compounds known as ketals. These are acetals derived from ketones by replacement of the oxo group by two hydrocarbyloxy groups R2C(OR)2 ( R not Hydrogen ). This term, once abandoned, has been reinstated as a subclass of acetals. 2, 2, 4-Trimethyl-1, 3-dioxolane is soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, 2, 2, 4-trimethyl-1, 3-dioxolane is primarily located in the cytoplasm. Outside of the human body, 2, 2, 4-trimethyl-1, 3-dioxolane can be found in garden tomato. This makes 2, 2, 4-trimethyl-1, 3-dioxolane a potential biomarker for the consumption of this food product.
CAS No. 1193-11-9
Molecular Formula C6H12O2
Molecular Weight 116.16 g/mol
IUPAC Name 2,2,4-trimethyl-1,3-dioxolane
Standard InChI InChI=1S/C6H12O2/c1-5-4-7-6(2,3)8-5/h5H,4H2,1-3H3
Standard InChI Key ALTFLAPROMVXNX-UHFFFAOYSA-N
SMILES CC1COC(O1)(C)C
Canonical SMILES CC1COC(O1)(C)C

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